Yadanzioside M

• Molecular Formula: C34H40O16
• Molecular Weight: 704.7 g/mol
• InChI: InChI=1S/C34H40O16/c1-13-15-9-18-33-12-46-34(31(44)45-3,26(33)24(29(43)49-18)50-28(42)14-7-5-4-6-8-14)27(41)23(40)25(33)32(15,2)10-16(19(13)36)47-30-22(39)21(38)20(37)17(11-35)48-30/h4-8,10,13,15,17-18,20-27,30,35,37-41H,9,11-12H2,1-3H3/t13-,15-,17+,18+,20+,21-,22+,23+,24+,25+,26+,27-,30+,32-,33+,34-/m0/s1
• InChIKey: QHFGKHHBXLUOJV-ROCAPRSOSA-N

Yadanzioside M: Definition and Research Applications

Yadanzioside M is a quassinoid glycoside isolated from the seeds of Brucea javanica (L.) Merr, a medicinal plant traditionally used for dysentery, malaria, and solid tumors [1]. It belongs to the C20 quassinoid family, characterized by a highly oxygenated tetracyclic scaffold, with a molecular formula of C34H40O16 and a molecular weight of 704.67 g/mol . Yadanzioside M has been reported to exhibit anti-cancer activity in cellular assays [2].

Glycoside form Aqueous solubility supports cell-based assay workflows without organic co-solvents

Differentiation profile Reported HL-60 differentiation induction distinct from primarily cytotoxic quassinoids

Mechanistic studies Purified single compound required for reproducible target engagement and dosing

• [1] Sakaki T, Yoshimura S, Tsuyuki T, Takahashi T, Honda T, Nakanishi T. Structures of Yadanziosides K, M, N, and O, New Quassinoid Glycosides from Brucea javanica (L.) Merr. Bulletin of the Chemical Society of Japan, 1986, 59(11): 3541-3546. View Source
• [2] Zheng Y, et al. Research of Brucea javanica against cancer. Chin J Integr Med, 2017, 23(2):153-160. View Source

Why Chemical Specificity Matters for Yadanzioside M

Quassinoids from Brucea javanica exhibit a wide spectrum of cytotoxic potencies and selectivity profiles, ranging from sub-nanomolar to high micromolar IC50 values depending on subtle structural variations [1]. Glycosylation, in particular, dramatically attenuates potency compared to the aglycone form: yadanzioside M, a glycoside, demonstrates micromolar activity (IC50 7 μM against H9 cells), whereas non-glycosylated quassinoids like bruceantin achieve sub-nanomolar potency . Furthermore, individual yadanziosides differ in their molecular targets and mechanisms—some inhibit NF-κB, others modulate PI3K/Akt signaling—making functional substitution without target validation risky [2].

Aglycone mismatch

Non-glycosylated analogs (e.g., bruceolide) lack aqueous solubility and may not replicate cell-based assay conditions without formulation changes.

Activity profile shift

Cytotoxic quassinoids (e.g., Bruceosides D–F) may not reproduce differentiation-inducing endpoints; substitution risks pathway-response mismatch.

Extract variability

Crude Brucea extracts vary in glycoside content; only purified Yadanzioside M supports consistent dosing and data interpretability.

• [1] Ismail NH, et al. Bioactive Quassinoids from the Seeds of Brucea javanica. Natural Product Communications, 2012, 7(9): 1163-1166. View Source
• [2] Cuendet M, Pezzuto JM. Anticancer activity of quassinoids. In: Kinghorn AD, et al. (eds) Progress in the Chemistry of Organic Natural Products. 2004; 88: 1-48. View Source

Differentiating Yadanzioside M from Structural Analogs

Differentiation Induction in Leukemia Models

Yadanzioside M exhibited an IC50 of 7 μM against H9 human lymphocytic leukemia cells . In comparison, the aglycone quassinoid bruceantin demonstrates an IC50 of 0.5-2 nM against P388 murine leukemia cells [1], representing a >1,000-fold difference in potency. While the assays differ in cell line (H9 vs P388), the disparity aligns with the class-level observation that glycosylation of quassinoids substantially reduces cytotoxicity [2].

Differentiation in HL-60

Cross-study comparable

Active in HL-60 promyelocytic leukemia cell differentiation assays

Supports non-cytotoxic differentiation-pathway research

Quantitative differentiation data not publicly available

Evidence Dimension	Cytotoxicity (IC50)
Target Compound Data	7 μM (H9 cells)
Comparator Or Baseline	Bruceantin: 0.5-2 nM (P388 cells)
Quantified Difference	>1,000-fold lower potency
Conditions	Target: H9 lymphocytic leukemia cells (in vitro); Comparator: P388 murine leukemia cells

Why This Matters

The micromolar potency of yadanzioside M positions it as a tool compound for studying glycosylated quassinoid pharmacology, distinct from ultra-potent aglycones used as cytotoxic warheads.

• [1] Kupchan SM, et al. Bruceantin, a new potent antileukemic simaroubolide from Brucea antidysenterica. J Org Chem, 1973, 38(1): 178-179. View Source
• [2] Sakaki T, et al. Structures of Yadanziosides K, M, N, and O, New Quassinoid Glycosides from Brucea javanica (L.) Merr. Bull Chem Soc Jpn, 1986, 59(11): 3541-3546. View Source

Cytotoxicity Profile vs. Bruceosides D-F

Yadanzioside M is a glycoside bearing a sugar moiety at the C-3 position, whereas potent aglycones like bruceantin and brusatol lack this glycosylation [1]. The aglycone of yadanzioside O, prepared from brusatol, exhibited significant antitumor activity against P388 leukemia, while the glycosylated parent compounds showed no reported activity [2]. This is consistent with the general SAR trend that 3-O-glycosylation markedly reduces cytotoxicity compared to the corresponding aglycones [3].

Cytotoxicity vs. Bruceosides D–F

Cross-study comparable

Yadanzioside M profile not publicly quantified; Bruceosides D–F log GI50 range -4.14 to -5.72

Distinct selectivity fingerprint may not transfer; cell-line panel data require validation

Comparative quantitative data currently unavailable

Evidence Dimension	Glycosylation status
Target Compound Data	3-O-glycosylated quassinoid (MW 704.67)
Comparator Or Baseline	Bruceantin (MW 548.6), Brusatol (MW 520.5) — non-glycosylated
Quantified Difference	Glycosylated vs. non-glycosylated
Conditions	Structural analysis by NMR and mass spectrometry

Why This Matters

Glycosylation influences solubility, cellular uptake, and metabolic stability, making yadanzioside M a distinct chemical entity for studies where aglycone-like potency is not desired.

• [1] Sakaki T, et al. Structures of Yadanziosides K, M, N, and O, New Quassinoid Glycosides from Brucea javanica (L.) Merr. Bull Chem Soc Jpn, 1986, 59(11): 3541-3546. View Source
• [2] Okano M, et al. Antitumor agents, 104. Isolation of yadanziosides M and P from Brucea antidysenterica. J Nat Prod, 1989, 52(2): 398-401. View Source
• [3] Fukamiya N, et al. Antitumor agents, 90. Bruceantinoside C, a new cytotoxic quassinoid glycoside from Brucea antidysenterica. J Nat Prod, 1987, 50(6): 1075-1079. View Source

Glycosylation and Aqueous Solubility

Yadanzioside M has a molecular weight of 704.67 g/mol (C34H40O16) . In contrast, Yadanzioside A has a molecular weight of 620.7 g/mol (C32H44O16) [1], and Yadanzioside P has a molecular weight of 704.7 g/mol (C34H46O16) [2]. While Yadanzioside P shares the same nominal molecular weight as Yadanzioside M, they differ in exact mass and molecular formula (six additional hydrogens in P). Commercial sources offer Yadanzioside M at ≥98% purity by HPLC .

Glycosylation & solubility

Class-level inference

Glycoside confers enhanced aqueous solubility vs. aglycones

Supports aqueous dosing in cell-based and in vivo models without solubilizing agents

Quantitative solubility not reported; class-level prediction

Evidence Dimension	Molecular weight and purity
Target Compound Data	MW 704.67, C34H40O16, purity ≥98% (HPLC)
Comparator Or Baseline	Yadanzioside A: MW 620.7, C32H44O16; Yadanzioside P: MW 704.7, C34H46O16
Quantified Difference	MW difference: +84.0 vs A; same nominal MW vs P but distinct formula
Conditions	HPLC, NMR, MS characterization

Why This Matters

Accurate molecular weight and high purity are critical for reproducible biological assays and structure confirmation, enabling precise differentiation from co-eluting or similarly named analogs.

• [1] Sakaki T, et al. Structures of New Quassinoid Glycosides, Yadanziosides A, B, C, D, E, G, H, and New Quassinoids. Bull Chem Soc Jpn, 1985, 58(9): 2680-2686. View Source
• [2] Sakaki T, et al. Yadanzioside P, a new antileukemic quassinoid glycoside from Brucea javanica (L.) Merr. Chem Pharm Bull, 1986, 34(10): 4447-4450. View Source

Key Research Applications of Yadanzioside M

Leukemia Differentiation Therapy Research

Yadanzioside M serves as a key glycosylated reference compound in structure-activity relationship (SAR) studies aimed at understanding how 3-O-glycosylation modulates quassinoid potency, cellular uptake, and target engagement [1]. Its micromolar IC50 (7 μM) contrasts sharply with the sub-nanomolar potency of aglycones like bruceantin, making it ideal for delineating the impact of sugar moieties on biological activity .

Quassinoid SAR Studies

Due to its well-defined molecular weight (704.67) and availability at high purity (≥98%), Yadanzioside M is suitable as an analytical standard for HPLC and LC-MS fingerprinting of Brucea javanica extracts [2]. Its distinct retention time and mass signature enable reliable identification and quantification in complex botanical matrices [3].

Analytical Standard for Brucea javanica QC

Yadanzioside M has demonstrated cytotoxicity against H9 lymphocytic leukemia cells (IC50 = 7 μM) . While less potent than aglycone quassinoids, this activity level is sufficient for investigating the compound's mechanism of action in leukemia models, particularly when combined with inhibitors of NF-κB or PI3K/Akt pathways [4].

Application

Selection Property

Validation Focus

Leukemia cell differentiation mechanism studies

Differentiation-inducing profile in HL-60 cells

Cellular differentiation endpoints and pathway mapping

Quassinoid structure-activity relationship (SAR) panels

Glycosylation-dependent solubility and selectivity

Comparative cell-line potency and solubility profiling

Botanical extract standardization and QC

Authenticated glycoside marker compound

LC-MS/HPLC method reproducibility and batch consistency

• [1] Sakaki T, et al. Structures of Yadanziosides K, M, N, and O, New Quassinoid Glycosides from Brucea javanica (L.) Merr. Bull Chem Soc Jpn, 1986, 59(11): 3541-3546. View Source
• [2] Okano M, et al. Antitumor agents, 104. Isolation of yadanziosides M and P from Brucea antidysenterica. J Nat Prod, 1989, 52(2): 398-401. View Source
• [3] PhytoBank. Yadanzioside M (PHY0129230). View Source
• [4] Zheng Y, et al. Research of Brucea javanica against cancer. Chin J Integr Med, 2017, 23(2):153-160. View Source